Cas no 742080-42-8 (Phenol, 3,4-dimercapto-)

Phenol, 3,4-dimercapto- structure
Phenol, 3,4-dimercapto- structure
Product Name:Phenol, 3,4-dimercapto-
CAS No:742080-42-8
MF:C6H6OS2
MW:158.241239070892
CID:560382
PubChem ID:45083237
Update Time:2025-04-19

Phenol, 3,4-dimercapto- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3,4-dimercapto-
    • Phenol, 3,4-dimercapto- (9CI)
    • 3,4-bis(sulfanyl)phenol
    • 3,4-Disulfanylphenol
    • DTXSID50665401
    • SCHEMBL75988
    • 3,4-dimercaptophenol
    • 742080-42-8
    • Inchi: 1S/C6H6OS2/c7-4-1-2-5(8)6(9)3-4/h1-3,7-9H
    • InChI Key: JRLGFONLBNGYDP-UHFFFAOYSA-N
    • SMILES: SC1C=C(C=CC=1S)O

Computed Properties

  • Exact Mass: 157.98600716g/mol
  • Monoisotopic Mass: 157.98600716g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 22.2Ų
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